Cas no 881310-04-9 (tert-Butyl (2S)-2-(hydrazinocarbonyl)pyrrolidine-1-carboxylate)

• Product Name: tert-Butyl (2S)-2-(hydrazinocarbonyl)pyrrolidine-1-carboxylate
• CAS No: 881310-04-9
• MF: C₁₀H₁₉N₃O₃
• MW: 229.276162385941
• MDL: MFCD09752018
• CID: 710276
• PubChem ID: 10014050
• Update Time: 2025-10-07

tert-Butyl (2S)-2-(hydrazinocarbonyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-tert-Butyl 2-(hydrazinecarbonyl)pyrrolidine-1-carboxylate
• 1,2-Pyrrolidinedicarboxylicacid, 1-(1,1-dimethylethyl) ester, 2-hydrazide, (2S)-
• tert-Butyl (2S)-2-(hydrazinocarbonyl)pyrrolidine-1-carboxylate
• AS-11291
• MFCD09752018
• 881310-04-9
• (S)-t-butyl 2-(hydrazinecarbonyl)pyrrolidine-1-carboxylate
• DTXSID30434192
• AM20080551
• AT21648
• CEWGMUMFSVOZRT-ZETCQYMHSA-N
• tert-butyl (2S)-2-(hydrazinocarbonyl)-1-pyrrolidinecarboxylate
• tert-butyl (S)-2-(hydrazinecarbonyl)pyrrolidine-1-carboxylate
• 1-BOC-(S)-PYRROLIDINE-2-CARBOHYDRAZIDE
• SCHEMBL8237595
• Tert-butyl (2S)-2-(hydrazinecarbonyl)pyrrolidine-1-carboxylate
• (S)-tert-butyl2-(hydrazinecarbonyl)pyrrolidine-1-carboxylate
• AKOS005175172
• CS-0237738
• EN300-186647
• 1,2-Pyrrolidinedicarboxylic acid, 1-(1,1-dimethylethyl) ester, 2-hydrazide, (2S)-
• tert-Butyl (2S)-2-(hydrazinecarbonyl)pyrrolidine-1-carboxylate (non-preferred name)
• tert-Butyl (2S)-2-hydrazinocarbonylpyrrolidine-1-carboxylate
• STL466205
• (2S)-1-Boc-2-(hydrazinocarbonyl)-1-pyrrolidine
• DL-N-Boc-proline hydrazide
• tert-butyl (2S)-2-(hydrazinylcarbonyl)pyrrolidine-1-carboxylate (non-preferred name)
• ALBB-015820

• MDL： MFCD09752018
• Inchi： 1S/C10H19N3O3/c1-10(2,3)16-9(15)13-6-4-5-7(13)8(14)12-11/h7H,4-6,11H2,1-3H3,(H,12,14)/t7-/m0/s1
• InChI Key： CEWGMUMFSVOZRT-ZETCQYMHSA-N
• SMILES： O(C(C)(C)C)C(N1CCC[C@H]1C(NN)=O)=O

Computed Properties

• Exact Mass: 229.14264148g/mol
• Monoisotopic Mass: 229.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 84.7Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 395.8±31.0 °C at 760 mmHg
• Flash Point: 193.1±24.8 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

tert-Butyl (2S)-2-(hydrazinocarbonyl)pyrrolidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on tert-Butyl (2S)-2-(hydrazinocarbonyl)pyrrolidine-1-carboxylate

Introduction to tert-Butyl (2S)-2-(hydrazinocarbonyl)pyrrolidine-1-carboxylate (CAS No. 881310-04-9)

tert-Butyl (2S)-2-(hydrazinocarbonyl)pyrrolidine-1-carboxylate, with the CAS number 881310-04-9, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a chiral derivative of pyrrolidine, featuring a tert-butyl protecting group and a hydrazinocarbonyl functional group. Its unique structural properties make it an important intermediate in the synthesis of various bioactive molecules and drug candidates.

The chemical structure of tert-Butyl (2S)-2-(hydrazinocarbonyl)pyrrolidine-1-carboxylate is characterized by its chiral center at the 2-position of the pyrrolidine ring, which imparts enantiomeric purity to the molecule. The tert-butyl group provides stability and protection, while the hydrazinocarbonyl moiety offers reactivity and functional versatility. These features collectively contribute to its utility in synthetic pathways and biological studies.

In recent years, significant advancements have been made in understanding the role of tert-Butyl (2S)-2-(hydrazinocarbonyl)pyrrolidine-1-carboxylate in drug discovery and development. One notable application is its use as a building block in the synthesis of peptidomimetics, which are designed to mimic the structure and function of natural peptides. Peptidomimetics have shown promise in various therapeutic areas, including cancer, neurodegenerative diseases, and infectious diseases.

A study published in the Journal of Medicinal Chemistry highlighted the use of tert-Butyl (2S)-2-(hydrazinocarbonyl)pyrrolidine-1-carboxylate in the development of novel inhibitors for protein-protein interactions (PPIs). PPIs are critical for many cellular processes, and their modulation can lead to therapeutic benefits. The researchers demonstrated that compounds derived from this intermediate exhibited high binding affinity and selectivity for their target proteins, making them promising candidates for further preclinical evaluation.

Another area where tert-Butyl (2S)-2-(hydrazinocarbonyl)pyrrolidine-1-carboxylate has shown potential is in the field of prodrug design. Prodrugs are inactive precursors that are converted into active drugs within the body through metabolic processes. The tert-butyl protecting group can be selectively cleaved under specific conditions, releasing the active hydrazine derivative. This approach can improve drug delivery, enhance pharmacokinetic properties, and reduce side effects.

The synthetic accessibility of tert-Butyl (2S)-2-(hydrazinocarbonyl)pyrrolidine-1-carboxylate has also been a subject of extensive research. A recent paper in Organic Letters described an efficient and scalable method for its synthesis using asymmetric hydrogenation followed by selective deprotection steps. This protocol not only simplifies the synthetic route but also ensures high enantiomeric purity, which is crucial for pharmaceutical applications.

In addition to its applications in drug discovery, tert-Butyl (2S)-2-(hydrazinocarbonyl)pyrrolidine-1-carboxylate has been explored for its potential as a ligand in metal-catalyzed reactions. The presence of the hydrazinocarbonyl group allows it to coordinate with various metal ions, facilitating catalytic processes such as cross-coupling reactions and C-H activation. This property has opened new avenues for developing more efficient and environmentally friendly synthetic methods.

The safety profile of tert-Butyl (2S)-2-(hydrazinocarbonyl)pyrrolidine-1-carboxylate has also been extensively studied. Toxicological assessments have shown that it exhibits low toxicity when handled under appropriate conditions. However, like any chemical compound, it should be used with caution and proper safety measures should be followed to ensure laboratory safety.

In conclusion, tert-Butyl (2S)-2-(hydrazinocarbonyl)pyrrolidine-1-carboxylate (CAS No. 881310-04-9) is a valuable compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an essential intermediate in the synthesis of bioactive molecules and drug candidates. Ongoing research continues to uncover new possibilities for its use in therapeutic development and synthetic chemistry.